6-Bromo-2-heptyloxynaphthalene
Description
6-Bromo-2-heptyloxynaphthalene (C₁₇H₂₁BrO) is a naphthalene derivative featuring a bromine atom at the 6-position and a heptyloxy group (-O-C₇H₁₅) at the 2-position.
Properties
Molecular Formula |
C17H21BrO |
|---|---|
Molecular Weight |
321.3 g/mol |
IUPAC Name |
2-bromo-6-heptoxynaphthalene |
InChI |
InChI=1S/C17H21BrO/c1-2-3-4-5-6-11-19-17-10-8-14-12-16(18)9-7-15(14)13-17/h7-10,12-13H,2-6,11H2,1H3 |
InChI Key |
MRAXWDSTXQQMQQ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCOC1=CC2=C(C=C1)C=C(C=C2)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Comparisons
Key structural analogs include:
- 1-Bromonaphthalene (C₁₀H₇Br): A simpler brominated naphthalene lacking additional functional groups.
- 6-Bromo-2-naphthol (C₁₀H₇BrO): Substituted with a hydroxyl group instead of heptyloxy.
- 2-(Benzyloxy)-6-bromonaphthalene (C₁₇H₁₃BrO): Contains a benzyloxy group, a shorter and aromatic-protected alkoxy substituent.
- 2-Bromo-6-n-butoxynaphthalene (C₁₄H₁₅BrO): Features a shorter n-butoxy chain.
Table 1: Physical and Chemical Properties
*Inferred properties based on structural analogs.
Key Differences and Trends
Lipophilicity and Solubility: The heptyloxy group in 6-Bromo-2-heptyloxynaphthalene significantly increases lipophilicity compared to shorter alkoxy chains (e.g., n-butoxy) or polar groups (e.g., hydroxyl). This enhances solubility in non-polar solvents but reduces water miscibility . In contrast, 6-Bromo-2-naphthol exhibits moderate solubility in ethanol and ether due to hydrogen bonding from the hydroxyl group .
Thermal Stability :
- Longer alkyl chains (heptyloxy) lower melting points compared to rigid aromatic substituents (e.g., benzyloxy). For instance, 2-(Benzyloxy)-6-bromonaphthalene has a higher melting point (112–113°C) than predicted for the heptyloxy analog .
Reactivity :
- The bromine atom in all analogs serves as a reactive site for cross-coupling reactions (e.g., Suzuki-Miyaura). However, the electron-donating alkoxy group at the 2-position in 6-Bromo-2-heptyloxynaphthalene may slightly deactivate the naphthalene ring compared to electron-withdrawing groups like esters (e.g., methyl 6-bromo-2-naphthoate) .
- Hydroxyl-containing analogs (e.g., 6-Bromo-2-naphthol) are prone to oxidation or acetylation, whereas heptyloxy derivatives are more stable under basic or acidic conditions .
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